Cas no 1804439-16-4 (2-Iodo-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Iodo-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804439-16-4
• MF: C₇H₄F₃IN₂O₃
• MW: 348.017944335938
• CID: 4835762
• Update Time: 2025-05-19

2-Iodo-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F3IN2O3/c1-3-5(13(14)15)4(2-12-6(3)11)16-7(8,9)10/h2H,1H3
• InChI Key： DIVSDEORURIADX-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(=CN=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Iodo-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Iodo-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804439-16-4)

2-Iodo-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. With its unique molecular structure featuring an iodo substituent, a nitro group, and a trifluoromethoxy moiety, this compound serves as a versatile building block for synthesizing more complex molecules. Its CAS number 1804439-16-4 ensures precise identification in chemical databases, making it a critical reference for researchers and industry professionals.

The growing interest in 2-Iodo-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine is driven by its potential applications in drug discovery and crop protection. In pharmaceuticals, the compound's pyridine core is a common scaffold in kinase inhibitors and antiviral agents, aligning with current trends in targeted therapy. Meanwhile, the trifluoromethoxy group enhances its lipophilicity, a property highly valued in agrochemical formulations for improved pest control efficacy. These attributes make it a hot topic in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 2-Iodo-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine offers intriguing reactivity due to its electron-withdrawing nitro group and iodo leaving group. These features facilitate cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing biaryl structures for advanced materials. Researchers are also exploring its role in photoaffinity labeling, a technique gaining traction in proteomics and chemical biology to study protein-ligand interactions.

Environmental and regulatory considerations further highlight the relevance of CAS 1804439-16-4. As industries shift toward green chemistry, the compound's stability under biodegradation and its eco-toxicological profile are under scrutiny. Recent studies focus on optimizing its synthesis to minimize hazardous byproducts, addressing the demand for sustainable chemical processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the context of market trends, 2-Iodo-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine is increasingly mentioned in patents related to next-generation pesticides and anticancer drugs. Its structure-optimization potential makes it a candidate for intellectual property (IP) protection, attracting investments from biotech startups and multinational corporations. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to ensure its purity, meeting the stringent standards of Good Manufacturing Practice (GMP).

For researchers seeking custom synthesis or bulk procurement of 1804439-16-4, understanding its storage conditions (e.g., inert atmosphere, low temperature) and handling protocols is essential to maintain stability. The compound's spectral data (IR, UV-Vis) and crystallographic properties are well-documented, aiding in quality control. As AI-driven drug design accelerates, computational models leveraging its molecular descriptors could unlock novel applications, reinforcing its position in cutting-edge R&D.

In summary, 2-Iodo-3-methyl-4-nitro-5-(trifluoromethoxy)pyridine (CAS 1804439-16-4) exemplifies the convergence of chemical innovation and applied science. Its multifaceted utility—from medicinal chemistry to smart materials—positions it as a compound of enduring significance. Future advancements in catalysis and process engineering will likely expand its industrial footprint, solidifying its role in addressing global health and agricultural challenges.